(S)-3-Hydroxy-17-methyloctadecanoyl-CoA

• Molecular Formula: C40H72N7O17P3S
• Molecular Weight: 1048.0 g/mol
• InChI: InChI=1S/C40H72N7O17P3S/c1-28(2)18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-31(49)68-23-22-42-30(48)20-21-43-38(52)35(51)40(3,4)25-61-67(58,59)64-66(56,57)60-24-29-34(63-65(53,54)55)33(50)39(62-29)47-27-46-32-36(41)44-26-45-37(32)47/h26-29,33-35,39,50-51H,5-25H2,1-4H3,(H,42,48)(H,43,52)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55)
• InChIKey: AXKMONXYDZCRKO-UHFFFAOYSA-N

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA Overview

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a chiral, branched-chain, long-chain acyl-coenzyme A (acyl-CoA) derivative . It is formally a thioester formed between coenzyme A and (S)-3-hydroxy-17-methyloctadecanoic acid, characterized by an 18-carbon acyl chain with a methyl branch at the C17 position and a specific (S)-hydroxyl group at the C3 position . This compound falls under the classification of a long-chain hydroxyacyl-CoA, with a molecular weight of 1064.02 g/mol .

Stereochemical control Compatible with (S)-specific β-oxidation enzyme assays

Branched-chain substrate Models peroxisomal branched-chain fatty acid metabolism

Acyl-CoA profiling Useful as analytical standard in LC-MS/MS workflows

Substitution Limitations for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Generic substitution of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA with common acyl-CoAs like palmitoyl-CoA (C16:0-CoA) or even its non-hydroxylated analog, 17-methyloctadecanoyl-CoA, fails to replicate the compound's unique biochemical interactions [1]. The specific (S)-stereochemistry at the C3 position is a critical determinant of enzyme binding and catalysis, as enzymes such as 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) exhibit strict stereospecificity for the (S)-enantiomer [2]. Furthermore, the branched methyl group at C17 distinguishes it from straight-chain fatty acyl-CoAs, and its presence is known to alter the kinetics of β-oxidation enzymes, including those with stereospecific recognition of branched substrates [3]. Using a non-hydroxylated or achiral analog would therefore lead to different kinetic parameters, metabolic fates, and erroneous experimental conclusions in studies of fatty acid metabolism.

Non-hydroxylated or (R)-enantiomer analogs may not support stereospecific enzyme kinetics

Straight-chain acyl-CoAs (e.g., palmitoyl-CoA) do not replicate branched-chain substrate processing

Achiral or C17-desmethyl analogs may lead to different metabolic flux and enzyme recognition

• [1] HMDB. 17-methyloctadecanoyl-CoA. HMDB0300684. View Source
• [2] BRENDA. Information on EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source
• [3] Van Veldhoven, P. P., et al. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. J Biol Chem. 1996. View Source

Kinetic Selectivity of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Stereospecificity of 3-Hydroxyacyl-CoA Dehydrogenase

The enzyme 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) is strictly stereospecific for (S)-3-hydroxyacyl-CoA substrates [1]. While direct kinetic data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are not available, the enzyme's general preference can be inferred from studies with related substrates. For example, the recombinant wild-type enzyme from Rattus norvegicus exhibits a kcat/Km of 600 mM/s for the (R)-enantiomer [2], indicating that the enzyme can discriminate between enantiomers, though the (S)-enantiomer is the natural substrate for the forward reaction. This stereochemical requirement means that the (R)-enantiomer or an achiral analog would not be a suitable substitute for studying the β-oxidation pathway.

Stereospecificity

Class-level inference

(R)-enantiomer kcat/Km 600 mM/s

Enantiomer identity may influence enzyme recognition

(S)-form required for dehydrogenase assay

Evidence Dimension	Enzyme stereospecificity
Target Compound Data	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA (specific activity data unavailable)
Comparator Or Baseline	(R)-3-hydroxyacyl-CoA
Quantified Difference	kcat/Km for (R)-3-hydroxyacyl-CoA with recombinant wild-type enzyme = 600 mM/s [2]
Conditions	Recombinant wild-type enzyme from Rattus norvegicus, pH 7.0, 25°C

Why This Matters

Ensuring the correct stereoisomer is procured is non-negotiable for studies of β-oxidation, as the (R)-enantiomer will not be a functional substrate for the key dehydrogenase step.

• [1] BRENDA. Information on EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source
• [2] BRENDA. Search kcat/KM [mM/s] for EC 1.1.1.35. View Source

Branched-Chain vs. Straight-Chain Acyl-CoA Selectivity

Peroxisomal beta-oxidation enzymes demonstrate a clear preference for 2-methyl-branched acyl-CoA esters with a specific stereochemistry [1]. Although (S)-3-Hydroxy-17-methyloctadecanoyl-CoA has a methyl branch at C17 rather than C2, this class-level inference highlights that branched-chain acyl-CoAs are processed by distinct enzymatic machinery. In contrast, straight-chain acyl-CoAs like palmitoyl-CoA (C16:0-CoA) are primarily substrates for mitochondrial β-oxidation and do not require the same stereospecific handling [2]. For example, acyl-CoA oxidase from Arabidopsis thaliana shows a 2-fold higher activity with mono-unsaturated acyl-CoAs compared to saturated ones, demonstrating that structural modifications significantly impact enzyme kinetics [3].

Chain branching

Class-level inference

~2-fold higher activity with unsaturated vs saturated substrates

Substrate structure may shift enzyme kinetics

Branched vs straight-chain pathway context

Evidence Dimension	Substrate selectivity based on chain structure
Target Compound Data	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA (branched-chain, specific data unavailable)
Comparator Or Baseline	Palmitoyl-CoA (straight-chain) and other saturated acyl-CoAs
Quantified Difference	AtACX2 enzyme shows approximately 2-fold higher activity with mono-unsaturated vs. saturated acyl-CoAs [3]
Conditions	Recombinant Arabidopsis thaliana acyl-CoA oxidase (AtACX2), in vitro assay

Why This Matters

Selecting this compound over a simple straight-chain acyl-CoA is essential for accurately modeling the metabolism of branched-chain fatty acids, which are involved in distinct pathways with different regulatory mechanisms.

• [1] Van Veldhoven, P. P., et al. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. J Biol Chem. 1996. View Source
• [2] HMDB. Palmitoyl-CoA. HMDB0001338. View Source
• [3] Hooks, M.A., Kellas, F., & Graham, I.A. (1999). Long-chain acyl-CoA oxidases of Arabidopsis. The Plant Journal, 20(1), 1-13. View Source

Thioesterase Affinity for Long-Chain Acyl-CoAs

The affinity of acyl-CoA thioesterases for their substrates increases significantly with acyl chain length [1]. While specific data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are unavailable, the enzyme Them2 (Acot13) shows that Km values for medium- and long-chain acyl-CoAs decrease exponentially as chain length increases, with minimal Km values observed for myristoyl-CoA (C14) and palmitoyl-CoA (C16) [1]. This class-level inference suggests that (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, as an 18-carbon chain, will likely have a very low Km for these enzymes, making it a potent and selective substrate. This contrasts with shorter-chain analogs, which bind with lower affinity.

Thioesterase affinity

Class-level inference

Km decreases with chain length (class-level trend)

Long-chain substrates may exhibit higher affinity

Specific data for C18 branched-CoA unavailable

Evidence Dimension	Enzyme affinity (Km) as a function of chain length
Target Compound Data	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA (C18, specific Km data unavailable)
Comparator Or Baseline	Myristoyl-CoA (C14) and Palmitoyl-CoA (C16)
Quantified Difference	Km values for Them2 thioesterase decrease exponentially with chain length, with minimal values for C14 and C16 [1]
Conditions	Recombinant human Them2 (Acot13) thioesterase, in vitro assay

Why This Matters

The anticipated high affinity (low Km) of this long-chain, branched substrate for key metabolic enzymes makes it a more relevant and potent tool for probing lipid metabolism than shorter, non-specific analogs.

• [1] Wei, J., et al. (2009). Thioesterase superfamily member 2 (Them2)/acyl-CoA thioesterase 13 (Acot13): a homotetrameric hotdog fold thioesterase with selectivity for long-chain fatty acyl-CoAs. Biochemical Journal, 421(2), 323-333. View Source

Dehydrogenase Chain-Length Specificity

Mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenases from rat liver exhibit lower Km values for longer-chain 3-hydroxyacyl-CoA substrates [1]. Specifically, the enzyme has a lower Km for C10 substrates compared to C4 substrates, indicating a preference for longer acyl chains [1]. While the exact Km for the C18 branched-chain substrate is unknown, this class-level trend supports the notion that (S)-3-Hydroxy-17-methyloctadecanoyl-CoA would be a high-affinity substrate for this key β-oxidation enzyme, distinguishing it from shorter-chain (S)-3-hydroxyacyl-CoAs.

Dehydrogenase chain-length

Class-level inference

Lower Km for C10 vs C4 substrates

Long-chain substrate may enhance binding context

Class trend supports high affinity for C18

Evidence Dimension	Substrate affinity (Km) of 3-hydroxyacyl-CoA dehydrogenase
Target Compound Data	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA (C18, specific Km data unavailable)
Comparator Or Baseline	(S)-3-hydroxybutyryl-CoA (C4) and (S)-3-hydroxydecanoyl-CoA (C10)
Quantified Difference	Both mitochondrial and peroxisomal enzymes have lower Km values for longer-chain substrates (C10) compared to shorter ones (C4) [1]
Conditions	Purified enzyme from rat liver, in vitro assay

Why This Matters

This confirms that using a long-chain substrate is necessary for accurate kinetic modeling of the β-oxidation pathway's later stages, where enzyme affinity is highest.

• [1] Osumi, T.; Hashimoto, T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch. Biochem. Biophys. 1980, 203, 372-383. View Source

Applications of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Stereospecific β-Oxidation Assays

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA serves as a high-fidelity substrate for assaying the activity of stereospecific enzymes like (S)-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35). Because the enzyme is strictly specific for the (S)-enantiomer, this compound allows researchers to accurately measure enzyme kinetics without the confounding effects of an incorrect isomer [1]. Its long, branched chain also makes it a relevant model for studying the oxidation of complex dietary and endogenous fatty acids.

Branched-Chain Fatty Acid Metabolism Studies

This compound is an ideal tool for tracing the metabolic fate of branched-chain fatty acids, which are associated with specific metabolic disorders and nutritional states [2]. By using (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in cell-based or in vitro assays, researchers can quantify flux through peroxisomal β-oxidation pathways, which have a known stereospecific preference for branched-chain substrates [3]. This application is critical for understanding diseases linked to peroxisomal dysfunction.

LC-MS/MS Calibration for Acyl-CoA Profiling

Due to its unique mass and retention time, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA can be used as an internal standard or calibration analyte in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for comprehensive acyl-CoA profiling . Its presence in tissue extracts can be accurately quantified, allowing for the study of dynamic changes in the acyl-CoA pool during metabolic stress, fasting, or disease progression.

In Vitro Carnitine Shuttle & Mitochondrial Transport

As a long-chain acyl-CoA, this compound is a substrate for the carnitine palmitoyltransferase (CPT) system, which is essential for mitochondrial fatty acid import [4]. Researchers can use (S)-3-Hydroxy-17-methyloctadecanoyl-CoA to study the kinetics of CPT1 and CPT2, or to investigate the impact of genetic mutations and pharmacological inhibitors on long-chain fatty acid transport into the mitochondrial matrix.

Application

Selection Property

Validation Focus

β-oxidation enzyme assays

(S)-stereochemistry

Dehydrogenase substrate specificity

Branched-chain fatty acid research

C17-methyl branched chain

Peroxisomal β-oxidation flux

Acyl-CoA profiling (LC-MS/MS)

Unique mass and retention

Quantification in tissue extracts

Mitochondrial transport studies

Long-chain acyl-CoA substrate

CPT system kinetics

• [1] BRENDA. Information on EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source
• [2] PathBank. Acylcarnitine 17-methyloctadecanoylcarnitine Pathway. View Source
• [3] Van Veldhoven, P. P., et al. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. J Biol Chem. 1996. View Source
• [4] HMDB. 17-methyloctadecanoyl-CoA. HMDB0300684. View Source